Cas no 28061-11-2 (Oxazole, diphenyl-)

Oxazole, diphenyl- structure
Oxazole, diphenyl- structure
Product Name:Oxazole, diphenyl-
CAS No:28061-11-2
MF:C15H11NO
MW:221.253943681717
CID:259835
PubChem ID:168750
Update Time:2025-04-19

Oxazole, diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, diphenyl-
    • Diphenyloxazole
    • FT-0737430
    • VUPXKQHLZATXTR-UHFFFAOYSA-N
    • EINECS 248-808-4
    • VUPXKQHLZATXTR-UHFFFAOYSA-
    • CS-0330960
    • 2,4-diphenyl-oxazole
    • 2,4-Diphenyloxazole
    • NSC-126384
    • 2,4-Diphenyl-1,3-oxazole #
    • InChI=1/C15H11NO/c1-3-7-12(8-4-1)14-11-17-15(16-14)13-9-5-2-6-10-13/h1-11H
    • Oxazole,4-diphenyl-
    • MFCD00016890
    • 28061-11-2
    • T71374
    • 838-41-5
    • WS-01246
    • NS00049890
    • Oxazole, 2,4-diphenyl-
    • AKOS025394857
    • NSC126384
    • D0901
    • 2,4-Diphenyl-1,3-oxazole
    • SCHEMBL278182
    • DTXSID101033702
    • Inchi: 1S/C15H11NO/c1-3-7-12(8-4-1)14-11-17-15(16-14)13-9-5-2-6-10-13/h1-11H
    • InChI Key: VUPXKQHLZATXTR-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC=CC=2)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.084063974g/mol
  • Monoisotopic Mass: 221.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų
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